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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237

For researchers, scientists, and professionals in drug development, the selection of appropriate
magnetic materials is a critical decision impacting the performance and reliability of
instrumentation and experimental setups. This guide provides an objective comparison of the
BX048 magnet, a specific grade of Neodymium Iron Boron (NdFeB) magnet, and the broader
class of Samarium Cobalt (SmCo) magnets. This analysis is supported by quantitative data and
outlines standard experimental protocols for performance evaluation.

Executive Summary

The BX048, identified as a Grade N42 Neodymium magnet, offers superior magnetic strength
at ambient temperatures.[1][2][3] In contrast, Samarium Cobalt magnets, while exhibiting lower
magnetic energy products, provide exceptional performance at elevated temperatures and
superior corrosion resistance.[4][5] The choice between these materials is therefore highly
dependent on the specific environmental and performance requirements of the application.

Quantitative Performance Comparison

The following table summarizes the key magnetic and physical properties of the BX048 (N42
NdFeB) magnet and typical ranges for Samarium Cobalt magnets.
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Property

BX048 (N42 NdFeB)

Samarium Cobalt (SmCo)

Material Composition

Neodymium, Iron, Boron
(NdFeB)

Samarium, Cobalt (SmCo)

Remanence (Br)

13,200 Gauss (1.32 T)[2]

8,000 - 11,500 Gauss (0.8 -
1.15T)

Maximum Energy Product

42 MGOe[2] 16 - 32 MGOe|6]
(BH)max
Coercivity (Hci) >12 kOe 6 - 20 kOe
Maximum Operating

~80 °C 250 - 350 °C[7]
Temperature
Temperature Coefficient of Br ~-0.12 %/°C -0.03 to -0.05 %/°CJ[8]

Corrosion Resistance

Fair (Requires Coating)[1]

Excellent (Generally No
Coating Required)[9][10]

Coating

Nickel-Copper-Nickel (Ni-Cu-
Ni[1][3]

Typically Uncoated

Performance Characteristics

Magnetic Strength: At room temperature, the BX048 magnet, with a (BH)max of 42 MGOe,

demonstrates a significantly stronger magnetic field compared to Samarium Cobalt magnets,
whose (BH)max typically ranges from 16 to 32 MGOe.[2][6] This makes the BX048 ideal for
applications requiring high magnetic flux in a compact size under standard operating

conditions.

Thermal Stability: Samarium Cobalt magnets exhibit superior thermal stability. With a maximum

operating temperature between 250°C and 350°C and a lower reversible temperature

coefficient of remanence (-0.03 to -0.05 %/°C), SmCo magnets maintain their magnetic

properties at elevated temperatures where NdFeB magnets would suffer significant irreversible

losses.[7][8] The BX048, like most N42 grade neodymium magnets, has a maximum operating

temperature of approximately 80°C.
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Corrosion Resistance: Samarium Cobalt magnets are highly resistant to corrosion and
oxidation, making them suitable for use in harsh chemical or high-humidity environments
without the need for a protective coating.[9][10] The BX048, being a NdFeB magnet, is
inherently susceptible to corrosion and relies on a Nickel-Copper-Nickel plating for protection.

[1]3]

Experimental Protocols

To empirically validate the performance of these magnets, the following standard experimental
methodologies are employed:

1. Measurement of Magnetic Properties (B-H Curve Analysis):

» Objective: To determine key magnetic parameters such as Remanence (Br), Coercivity (Hci),
and Maximum Energy Product (BH)max.

» Methodology: A sample of the magnetic material is placed within a permeameter or
hysteresisgraph. A varying external magnetic field is applied to the sample, and the resulting
magnetic flux density (B) is measured. The data is plotted to generate a B-H hysteresis loop,
from which the key magnetic properties are derived. This testing is typically performed at a
controlled ambient temperature (e.g., 20°C).

2. Thermal Stability Testing:

o Objective: To evaluate the magnet's performance at elevated temperatures and determine its
reversible and irreversible magnetic losses.

e Methodology:

o The open-circuit magnetic flux of the magnet is measured at room temperature using a
Helmholtz coil or a fluxmeter.

o The magnet is then heated to a specified temperature within its operating range and held
for a defined period.

o The magnetic flux is measured at the elevated temperature.
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o The magnet is cooled back to room temperature, and the magnetic flux is measured
again.

o The difference in flux before and after heating provides the irreversible flux loss, while the
change in flux at the elevated temperature indicates the reversible loss. This process can
be repeated at various temperatures to determine the maximum operating temperature.

3. Corrosion Resistance Testing (Salt Spray Test):
o Objective: To assess the magnet's ability to withstand a corrosive environment.

» Methodology: The magnet is placed in a sealed chamber and exposed to a continuous spray
of a salt solution (typically 5% NaCl) at a controlled temperature (e.g., 35°C). The magnet is
periodically inspected for any signs of corrosion, such as rust or degradation of the coating.
The duration of the test can vary depending on the required level of corrosion resistance.

Visualizing the Selection Process

The decision-making process for selecting the appropriate magnet can be visualized as a
workflow that considers the primary application constraints.
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Application Requirement Analysis

High Operating Temperature?

(> 80°C)
No
Corrosive Environment?
No Yes
Maximize Magnetic Strength at Room Temp? Yes
es No
\  /
Select BX048 (N42 NdFeB) Select Samarium Cobalt (SmCo)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.1 x1/4 x 1/2 inch thick Block Magnets BX048 Magnet [albomagnets.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15554237?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554237?utm_src=pdf-custom-synthesis
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

2.1 x 1/4 x 1/2 Inch Neodymium Rare Earth Bar Magnet N42 bx048 | K&J Magnetics
[kimagnetics.com]

. BX048 Neodymium Block Magnets - EPI Magnets [epi-magnets.com]
. idealmagnetsolutions.com [idealmagnetsolutions.com]

. hewlandmag.com [newlandmag.com]

. stanfordmagnets.com [stanfordmagnets.com]

. sintex.com [sintex.com]

. Samarium—cobalt magnet - Wikipedia [en.wikipedia.org]

°
(o] (0] ~ (o)) ol ey w

. duramag.com [duramag.com]
e 10. Samarium-Cobalt magnets - Euromag [euromag-magnets.com]

 To cite this document: BenchChem. [A Comparative Analysis: BX048 (N42 Neodymium)
Magnet vs. Samarium Cobalt Magnets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554237#bx048-magnet-performance-compared-to-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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